Cas no 58906-38-0 ( )

• Product Name: &nbsp
• CAS No: 58906-38-0
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 949286
• PubChem ID: 347425
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC406095
• SCHEMBL21082715
• NSC-406095
• DTXSID30324246
• Benzoylphenylharnstoffe
• 58906-38-0
• (4-benzoylphenyl)urea
•  

• Inchi： 1S/C14H12N2O2/c15-14(18)16-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9H,(H3,15,16,18)
• InChI Key： YHDZEWCDUYQNNT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(N)=O

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19